Cas no 1784450-02-7 (6-amino-5-cyanopyridine-3-carboxylic acid)

• Product Name: 6-amino-5-cyanopyridine-3-carboxylic acid
• CAS No: 1784450-02-7
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD28653322
• CID: 4899447
• PubChem ID: 84103728
• Update Time: 2025-06-08

6-amino-5-cyanopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-cyanonicotinic acid
• 6-amino-5-cyanopyridine-3-carboxylic acid

• MDL： MFCD28653322
• Inchi： 1S/C7H5N3O2/c8-2-4-1-5(7(11)12)3-10-6(4)9/h1,3H,(H2,9,10)(H,11,12)
• InChI Key： WMSTVGLKMAQYOM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C(C#N)=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.3
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-amino-5-cyanopyridine-3-carboxylic acid

Recent Advances in the Application of 6-Amino-5-cyanopyridine-3-carboxylic Acid (CAS 1784450-02-7) in Chemical Biology and Pharmaceutical Research

6-Amino-5-cyanopyridine-3-carboxylic acid (CAS 1784450-02-7) has emerged as a key scaffold in medicinal chemistry due to its versatile chemical properties and potential biological activities. Recent studies have highlighted its role as a building block for the synthesis of novel heterocyclic compounds with applications in drug discovery and chemical biology. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, pharmacological potential, and recent advancements in its application.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for kinase inhibitor development. Researchers utilized its cyano and carboxyl functional groups to construct pyrido[2,3-d]pyrimidine derivatives showing nanomolar inhibition against EGFR and VEGFR-2 kinases. The structural flexibility of 6-amino-5-cyanopyridine-3-carboxylic acid allowed for extensive structure-activity relationship (SAR) studies, leading to compounds with improved selectivity profiles.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of novel antibacterial agents derived from this scaffold. The electron-withdrawing cyano group at the 5-position was found to enhance the compounds' ability to penetrate bacterial membranes, while the carboxylic acid moiety contributed to target binding affinity. Several derivatives showed promising activity against multidrug-resistant Staphylococcus aureus strains.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has also gained attention. A recent patent application (WO2023187567) describes its incorporation into heterobifunctional molecules targeting BRD4 degradation. The 6-amino group served as an ideal attachment point for linker conjugation, while the rigid pyridine core maintained proper spatial orientation between the warhead and E3 ligase binder.

Analytical chemistry advancements have enabled more precise characterization of this compound. A 2024 ACS Omega publication detailed a novel HPLC-MS method for quantifying 6-amino-5-cyanopyridine-3-carboxylic acid and its derivatives in biological matrices, addressing previous challenges with its polar nature. This methodological improvement supports pharmacokinetic studies of drug candidates containing this scaffold.

From a synthetic chemistry perspective, recent work has focused on greener production methods. A Chinese research group developed a biocatalytic route using engineered amidases to produce 6-amino-5-cyanopyridine-3-carboxylic acid with 98% yield and excellent enantiopurity (Green Chemistry, 2023). This sustainable approach reduces reliance on traditional chemical synthesis that often requires harsh conditions.

The compound's potential in CNS drug development was highlighted in a 2024 European Journal of Medicinal Chemistry report. Structural modifications of the scaffold yielded compounds with balanced blood-brain barrier permeability and GABA_A receptor modulation activity. The presence of both hydrogen bond donor (amino) and acceptor (cyano, carboxyl) groups appears crucial for this pharmacological profile.

Ongoing clinical trials include several candidates incorporating this scaffold. Most notably, Phase I results for a JAK1 inhibitor (PN-20356) featuring the 6-amino-5-cyanopyridine-3-carboxylic acid core demonstrated favorable safety profiles in autoimmune disease patients (ClinicalTrials.gov identifier: NCT05820376). The compound's metabolic stability, attributed to its balanced lipophilicity and hydrogen bonding capacity, contributes to these promising clinical outcomes.

Future research directions include exploring the scaffold's potential in covalent inhibitor design and radiopharmaceutical applications. The cyano group's reactivity toward biological nucleophiles and the carboxylic acid's ability to coordinate metal ions open new possibilities for targeted therapies. Computational studies predict that further optimization of this scaffold could yield compounds with improved target engagement and reduced off-target effects.